Cas no 1150102-58-1 (2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid)

2-Hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid is a heterocyclic compound featuring a benzodiazole core substituted with a hydroxy group at the 2-position and a carboxylic acid at the 7-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxy and carboxylic acid functional groups enhances its versatility in derivatization, enabling applications in coordination chemistry and metal-organic frameworks. Its rigid benzodiazole scaffold contributes to stability, while the methyl group at the 1-position improves solubility in organic solvents. This compound is particularly useful in the development of bioactive molecules due to its potential for hydrogen bonding and metal chelation.
2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid structure
1150102-58-1 structure
Product Name:2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid
CAS No:1150102-58-1
MF:C9H8N2O3
MW:192.1714220047
CID:1006826
PubChem ID:59635460
Update Time:2025-06-09

2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-3-methyl-2-oxo-1H-Benzimidazole-4-carboxylic acid
    • 3-methyl-2-oxo-1H-benzimidazole-4-carboxylic acid
    • 3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylic acid
    • 2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid
    • DA-16643
    • 1H-Benzimidazole-4-carboxylic acid, 2,3-dihydro-3-methyl-2-oxo-
    • 3-Methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylicacid
    • SCHEMBL13015570
    • 3-METHYL-2-OXO-1H-1,3-BENZODIAZOLE-4-CARBOXYLIC ACID
    • Z1262559659
    • O11033
    • 3-Methyl-2-oxo-2,3-dihydro-1H-benzimidazole-4-carboxylic acid
    • 2-Hydroxy-1-methyl-1H-benzo[d]imidazole-7-carboxylic acid
    • 1150102-58-1
    • EN300-634621
    • 3-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid
    • DTXSID10732542
    • CS-0441243
    • MDL: MFCD20660300
    • Inchi: 1S/C9H8N2O3/c1-11-7-5(8(12)13)3-2-4-6(7)10-9(11)14/h2-4H,1H3,(H,10,14)(H,12,13)
    • InChI Key: MNYCZJWCVWYGEI-UHFFFAOYSA-N
    • SMILES: O=C1NC2C=CC=C(C(=O)O)C=2N1C

Computed Properties

  • Exact Mass: 192.05349212g/mol
  • Monoisotopic Mass: 192.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 69.6Ų

2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid Security Information

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